Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

handling and safety precautions for 4-
Chlorobutan-2-ol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chlorobutan-2-ol

CAS No.: 2203-34-1

Cat. No.: S685894

Hazard Identification

Based on the classification of 4-Chloro-1-butanol, the related compound is considered hazardous and poses

several health and physical risks [1].

The table below summarizes the hazard classification and corresponding warning symbols (pictograms):

Hazard Class Category Signal Word Pictogram
Flammable Liquids 3 Warning

Acute Toxicity (Oral) 4

Skin Irritation 2

Eye lIrritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Hazard Statements [1]:

e H226: Flammable liquid and vapour.
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
e H351: Suspected of causing cancer.

Handling, Storage, and Exposure Controls

Safe Handling Precautions [1]:

e Handle in a well-ventilated place.
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, mist, or vapors.
Use non-sparking tools and take measures to prevent static discharge.

Do not eat, drink, or smoke in areas where the chemical is handled.
Personal Protective Equipment (PPE) [1]:

e EyelFace Protection: Wear tightly fitting safety goggles.

¢ Skin Protection: Wear fire-resistant and impervious clothing and protective gloves.

¢ Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face
respirator.

Storage Conditions [1] [2]:

Store in a cool, well-ventilated place.
Keep the container tightly sealed and locked up.
Keep away from heat, sparks, open flames, and hot surfaces.

Store separately from oxidizing agents and foodstuffs [2].

Physical and Chemical Properties The following quantitative data is primarily for 4-Chloro-1-butanol and

is provided for reference [1] [2]:

Property Value
Physical State Liquid
Appearance Clear, colorless to light yellow
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Property Value

Molecular Formula C4HgCIO

Molecular Weight 108.57 g/mol

Boiling Point 162°C

Flash Point 36°C

Density 1.089 g/cm?

Solubility Soluble in methanol, chloroform, and dimethyl sulfoxide

First Aid and Firefighting Measures

First Aid Measures [1]:

¢ Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.

¢ Skin Contact: Take off contaminated clothing immediately and wash skin with plenty of soap and
water. Consult a doctor.

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Consult a doctor.

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or poison control center immediately.

Firefighting Measures [1]:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
e Hazards: Flammable liquid and vapour.
¢ Protection for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Workflow for Spill Response

The following diagram outlines the logical steps and key decision points for responding to an accidental spill

of this chemical, based on the general safety guidelines.
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Frequently Asked Questions (FAQs)

Q1: What is the most critical physical hazard when working with this compound? The most critical
physical hazard is its flammability (Flash point: 36°C) [1]. It is essential to keep it away from heat, sparks,

open flames, and hot surfaces, and to ground equipment to prevent static discharge [1].

Q2: What should I do immediately if I get some on my skin? Immediately remove contaminated clothing
and wash the affected skin thoroughly with plenty of soap and water. It is advised to consult a doctor after

initial first aid [1].

Q3: How should waste material and empty containers be handled? Adhered or collected waste material
should be disposed of promptly in accordance with local regulations. Contents and containers must be

disposed of at an appropriate treatment and disposal facility [1].

Critical Disclaimer on Information

The safety information provided here is primarily sourced from the Safety Data Sheet for 4-Chloro-1-
butanol (CAS 928-51-8) [1]. While this is a closely related compound, the specific handling and toxicity
profile for 4-Chlerobutan-2-ol (CAS 2203-34-1) [3] may differ.

Before working with 4-Chlorebutan-2-ol, you must:

¢ Obtain and consult the official, product-specific Safety Data Sheet (SDS) from your chemical supplier.
e Conduct a risk assessment tailored to your specific experimental setup.
e Adhere to all local institutional safety protocols and regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtr:taezo’ CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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